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molecular formula C7H12O3 B1660442 Tert-butyl 2-oxopropanoate CAS No. 76849-54-2

Tert-butyl 2-oxopropanoate

Cat. No. B1660442
CAS RN: 76849-54-2
M. Wt: 144.17 g/mol
InChI Key: YVZKICWRYOHMRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08815946B2

Procedure details

tert-Butyl pyruvate was prepared as follows: tert-butyl alcohol (444 mg, 6 mmol) and pyruvic acid (528 mg, 6 mmol) were dissolved in methylene chloride (30 mL) and cooled on an ice bath. Pyridine (948 mg. 0.97 mL, 12 mmol) was added, followed by addition of 1,1-dichloromethyl methyl ether (690 mg, 0.53 mL, 6 mmol). The reaction mixture was stirred for 1 h on an ice bath, warmed to room temperature and washed with 30 mL of 5% aqueous HCl, 30 mL of saturated aqueous NaHCO3, and 30 mL of saturated aqueous NaCl. The organic layer was dried over anhydrous MgSO4, filtered and solvent removed on a rotary evaporator to give tert-butyl pyruvate in quantitative yield, slightly contaminated with methylene chloride (as 1H NMR). Aliquots used for biological analyses were cleared of methylene chloride by short path vacuum distillation.
Name
tert-butyl alcohol
Quantity
444 mg
Type
reactant
Reaction Step One
Name
pyruvic acid
Quantity
528 mg
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Pyridine
Quantity
0.97 mL
Type
reactant
Reaction Step Two
Name
1,1-dichloromethyl methyl ether
Quantity
0.53 mL
Type
reactant
Reaction Step Three
Name
tert-butyl pyruvate

Identifiers

REACTION_CXSMILES
[C:1]([OH:5])([CH3:4])([CH3:3])[CH3:2].[C:6](O)(=[O:10])[C:7]([CH3:9])=[O:8].N1C=CC=CC=1.COC(Cl)Cl>C(Cl)Cl>[C:6]([O:5][C:1]([CH3:4])([CH3:3])[CH3:2])(=[O:10])[C:7]([CH3:9])=[O:8]

Inputs

Step One
Name
tert-butyl alcohol
Quantity
444 mg
Type
reactant
Smiles
C(C)(C)(C)O
Name
pyruvic acid
Quantity
528 mg
Type
reactant
Smiles
C(C(=O)C)(=O)O
Name
methylene chloride
Quantity
30 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
Pyridine
Quantity
0.97 mL
Type
reactant
Smiles
N1=CC=CC=C1
Step Three
Name
1,1-dichloromethyl methyl ether
Quantity
0.53 mL
Type
reactant
Smiles
COC(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 1 h on an ice bath
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
tert-Butyl pyruvate was prepared
TEMPERATURE
Type
TEMPERATURE
Details
cooled on an ice bath
WASH
Type
WASH
Details
washed with 30 mL of 5% aqueous HCl, 30 mL of saturated aqueous NaHCO3, and 30 mL of saturated aqueous NaCl
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
solvent removed on a rotary evaporator

Outcomes

Product
Details
Reaction Time
 1 h
Name
tert-butyl pyruvate
Type
product
Smiles
C(C(=O)C)(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.